Cas no 1216409-97-0 (1-(1-adamantyloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol:hydrochloride)

• Product Name: 1-(1-adamantyloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol:hydrochloride
• CAS No: 1216409-97-0
• MF: C₂₂H₄₀ClNO₂
• MW: 386.011506080627
• CID: 6621389
• PubChem ID: 18592850
• Update Time: 2025-05-19

1-(1-adamantyloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol:hydrochloride
• 1-(adamantan-1-yloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride
• 1216409-97-0
• 1-((3s,5s,7s)-adamantan-1-yloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride
• 1-(1-adamantyloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol;hydrochloride
• F3200-0007
• AKOS026683624

• Inchi： 1S/C22H39NO2.ClH/c1-20(2)6-5-7-21(3,4)23(20)14-19(24)15-25-22-11-16-8-17(12-22)10-18(9-16)13-22;/h16-19,24H,5-15H2,1-4H3;1H
• InChI Key： WBZXFWCTMKAYNF-UHFFFAOYSA-N
• SMILES： C(OC12CC3CC(CC(C3)C1)C2)C(O)CN1C(C)(C)CCCC1(C)C.[H]Cl

Computed Properties

• Exact Mass: 385.2747572g/mol
• Monoisotopic Mass: 385.2747572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-(1-adamantyloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol:hydrochloride

Compound CAS No. 1216409-97-0: 1-(1-adamantyloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol:hydrochloride

The compound with CAS No. 1216409-97-0, known as 1-(1-adamantyloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol:hydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structural features, which include the adamantane moiety and the tetramethylpiperidine group. These structural elements contribute to its exceptional stability, solubility, and reactivity under different conditions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic substitution and ring-opening reactions. The adamantane group, known for its diamond-like structure, imparts rigidity and hydrophobicity to the molecule. Meanwhile, the tetramethylpiperidine moiety introduces steric bulk and enhances the molecule's ability to act as a chiral auxiliary in asymmetric synthesis. The hydroxyl group at the propanol position further increases the compound's versatility in various chemical transformations.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical synthesis. Researchers have demonstrated that this compound can serve as a key building block for constructing complex bioactive molecules with potential therapeutic applications. For instance, its ability to form stable amides and esters makes it an ideal candidate for drug delivery systems and targeted therapy development.

In addition to its pharmaceutical applications, this compound has shown remarkable utility in materials science. The combination of adamantane and tetramethylpiperidine groups allows for the creation of advanced polymers with exceptional thermal stability and mechanical properties. Recent studies have highlighted its potential as a precursor for high-performance adhesives and coatings used in aerospace and automotive industries.

The hydrochloride salt form of this compound further enhances its solubility in aqueous media, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. This property is particularly valuable in quality control processes within pharmaceutical manufacturing.

From an environmental perspective, the synthesis of this compound has been optimized to minimize waste generation and energy consumption. Green chemistry principles have been incorporated into its production process, ensuring sustainability while maintaining high yields and purity levels.

In conclusion, CAS No. 1216409-97-0 represents a cutting-edge chemical entity with multifaceted applications across diverse fields. Its unique structure, derived from the integration of adamantane and tetramethylpiperidine groups, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.